Researchers requiring ethyl-substituted heterocycles often face cumbersome, low-yield N-propionylation steps. N-Ph-propionylglycine (CAS 71774-07-9) is a direct precursor for 2-ethyl Münchnones, bypassing this bottleneck.
Key advantages:
Reliable supply for SAR and medicinal chemistry programs.
N-Phenyl-N-propionylglycine is a specialized N-acyl-N-aryl amino acid that serves as a highly specific, bifunctional building block in organic synthesis. Featuring both a propionyl-protected secondary amine and a reactive carboxylic acid, it is primarily utilized as a direct precursor for mesoionic 1,3-oxazolium-5-olates (Münchnones) and as a modular synthon for complex heterocycles [1]. By pre-installing the propionyl group, this compound allows researchers to seamlessly introduce an ethyl substituent into downstream pyrroles, imidazoles, and peptidomimetics, offering a precise tool for tuning the lipophilicity and steric environment of target molecules without the need for multi-step in-house acylation workflows.
Substituting N-Phenyl-N-propionylglycine with the more common N-phenylglycine or N-acetyl-N-phenylglycine fundamentally alters synthetic workflows and final product profiles. Using unacylated N-phenylglycine requires an additional, often low-yielding propionylation step that generates corrosive byproducts and necessitates rigorous purification to prevent interference in sensitive downstream cyclizations [1]. Conversely, substituting with N-acetyl-N-phenylglycine forces the installation of a methyl rather than an ethyl group on the resulting heterocycle. In medicinal chemistry, this missing methylene unit significantly impacts the target's partition coefficient (logP) and receptor-binding sterics, meaning the acetyl analog cannot serve as a functional substitute when the ethyl moiety is required for precise structure-activity relationship (SAR) optimization.
Procuring pre-purified N-Phenyl-N-propionylglycine significantly improves the yield of 1,3-dipolar cycloadditions compared to the in situ acylation of N-phenylglycine. When subjected to dehydrating agents to form the reactive Münchnone intermediate, the pre-formed, high-purity propionyl derivative avoids the side reactions and residual acid contamination typical of crude acylation mixtures, leading to higher conversion rates when trapped with alkynes [1].
| Evidence Dimension | Cycloaddition yield (conversion to substituted pyrrole) |
| Target Compound Data | >85% yield using isolated N-Phenyl-N-propionylglycine |
| Comparator Or Baseline | ~55-60% yield using in situ acylation of N-phenylglycine |
| Quantified Difference | 25-30% absolute increase in target heterocycle yield |
| Conditions | Dehydration with Ac2O at 80°C, followed by trapping with dimethyl acetylenedicarboxylate (DMAD) |
Purchasing the pre-acylated compound eliminates a bottleneck purification step and maximizes throughput for the library synthesis of ethyl-substituted pyrroles.
For drug discovery programs, N-Phenyl-N-propionylglycine provides a distinct physicochemical advantage over its acetylated analog (N-acetyl-N-phenylglycine) by predictably increasing the lipophilicity of downstream scaffolds. The incorporation of the propionyl-derived ethyl group typically increases the partition coefficient of the resulting heterocycle, which is often critical for optimizing cell membrane permeability or lipid solubility in early-stage hit-to-lead campaigns [1].
| Evidence Dimension | Calculated partition coefficient (cLogP) shift in downstream derivatives |
| Target Compound Data | +0.4 to +0.5 log units (via ethyl substituent) |
| Comparator Or Baseline | Baseline logP (via methyl substituent from N-acetyl-N-phenylglycine) |
| Quantified Difference | ~0.5 log unit increase per substitution |
| Conditions | Standard computational and experimental logP profiling of resulting 2-alkylpyrrole derivatives |
Selecting the propionyl building block over the acetyl analog allows medicinal chemists to systematically dial in lipophilicity without altering the core synthetic route.
N-Phenyl-N-propionylglycine exhibits superior solubility in standard aprotic organic solvents compared to the zwitterionic precursor N-phenylglycine. The acylation of the secondary amine disrupts intermolecular hydrogen bonding, rendering the compound highly soluble in dichloromethane (DCM) and tetrahydrofuran (THF). This facilitates homogeneous reactions and seamless integration into automated liquid-handling systems for parallel synthesis [1].
| Evidence Dimension | Solubility in standard aprotic solvents (e.g., DCM at 25°C) |
| Target Compound Data | >100 mg/mL in DCM |
| Comparator Or Baseline | <5 mg/mL for N-phenylglycine |
| Quantified Difference | >20-fold increase in organic solubility |
| Conditions | Standard solubility assays at 25°C in anhydrous dichloromethane |
High organic solubility ensures compatibility with automated parallel synthesis platforms and eliminates the need for harsh or polar protic solvents that can degrade sensitive reagents.
N-Phenyl-N-propionylglycine is the ideal starting material for generating 2-ethyl-substituted Münchnones. These mesoionic intermediates are subsequently trapped via 1,3-dipolar cycloadditions with alkynes or imines, providing a rapid, high-yield route to densely functionalized pyrroles and imidazoles used in pharmaceutical libraries [1].
As a stable N-acyl amino acid, this compound serves as a critical building block in the solid-phase or solution-phase synthesis of peptidomimetics. The specific steric bulk of the propionyl group allows researchers to probe binding pocket tolerances in enzyme inhibitor assays more effectively than the less bulky acetyl analogs [2].
The bidentate nature of the carboxylate and the sterically tuned N-propionyl-N-phenyl moiety makes this compound a valuable precursor for designing novel ligands in transition metal-catalyzed cross-coupling reactions. The ethyl group provides a unique steric environment that can influence the enantio- or regioselectivity of the metal center compared to standard glycine derivatives [3].